N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[5-[(2-fluorophenyl)methoxy]-2-methyl-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C23H21FN2O5/c1-15-8-19(27)22(29-13-17-4-2-3-5-18(17)24)11-26(15)12-23(28)25-10-16-6-7-20-21(9-16)31-14-30-20/h2-9,11H,10,12-14H2,1H3,(H,25,28)
• InChI Key: HESLPEOVDBEXMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C(=CN1CC(=O)NCC2=CC3=C(C=C2)OCO3)OCC4=CC=CC=C4F
• Molecular Formula: C23H21FN2O5
• Molecular Weight: 424.4 g/mol

Description

The compound "N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)acetamide" is not directly mentioned in the provided papers. However, the papers discuss various N-aryl and N-alkyl acetamide derivatives with potential biological activities, such as antiallergic, anticancer, and herbicidal properties. These compounds share a common feature of having an acetamide group linked to aromatic systems, which may be relevant to the analysis of the compound .

Synthesis Analysis

The synthesis of related N-aryl and N-alkyl acetamide derivatives typically involves multi-step reactions, including indolization, amidification, and the use of specific reagents like 4-aminopyridine and 2-chloro-1-methylpyridinium iodide . The synthesis of these compounds is often aimed at improving their biological activity by varying substituents on the aromatic rings and the length of the alkyl chain . Although the exact synthesis of the compound is not detailed, similar synthetic strategies may be applicable.

Molecular Structure Analysis

The molecular structure of acetamide derivatives is characterized by the presence of an acetamide moiety and various substituents on the aromatic rings, which can significantly influence the biological activity of these compounds . The presence of a pyridine ring, for example, has been found crucial for the activity of certain antitumor agents . The specific molecular structure of "N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)acetamide" would likely include similar key features that contribute to its potential biological activity.

Chemical Reactions Analysis

The chemical reactions involving acetamide derivatives can include various transformations such as alkylation, acylation, and substitution reactions . These reactions are often used to introduce different substituents that can modulate the biological activity of the compounds. The reactivity of the acetamide group itself can also be a focal point in the synthesis and modification of these molecules.

Physical and Chemical Properties Analysis

The physical and chemical properties of N-aryl and N-alkyl acetamide derivatives, such as solubility, melting point, and stability, are influenced by the nature of the substituents and the overall molecular structure . These properties are crucial for the pharmacokinetic and pharmacodynamic profiles of the compounds, affecting their absorption, distribution, metabolism, and excretion (ADME) characteristics. The specific properties of "N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)acetamide" would need to be experimentally determined to fully understand its potential as a therapeutic agent.